3-[4-(4H-1,2,4-triazol-4-yl)phenyl]propanoic acid
Overview
Description
“3-[4-(4H-1,2,4-triazol-4-yl)phenyl]propanoic acid” is a compound that can be used as monomers to synthesize MOF (Metal-organic Frameworks) materials . It has a molecular weight of 189.17078 and a molecular formula of C9H7N3O2 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, coordination polymers have been synthesized under solvothermal conditions by the reaction of bis (4- (4 H -1,2,4-triazol-4-yl)phenyl)methane (L) and varied metal salts .Molecular Structure Analysis
The structures of similar compounds are determined by single X-ray crystal diffraction, and further characterized by elemental analysis, IR, TGA, and PXRD .Chemical Reactions Analysis
The compound can participate in the formation of coordination polymers. For example, it can react with ammonium molybdate and 1,4-benzenedicarboxylic acid (1,4-H 2 bdc) to build functional CPs .Physical And Chemical Properties Analysis
The IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm −1 .Scientific Research Applications
- Researchers have synthesized coordination polymers (CPs) using MFCD09028281 as a ligand. For instance, CP 1, containing ammonium molybdate as a secondary ligand, forms a 2D network with a unique topology. CP 2 and CP 3, with 1,4-H2bdc as a secondary ligand, exhibit 3D structures. CP 2 demonstrates high sensitivity and low detection limits for recognizing antibiotics (NZF, NFT, and FZD) and pesticide (DCN) identification. These CPs have potential applications in luminescent sensing and environmental monitoring .
- CP 1, based on MFCD09028281, displays good antitumor activity against glioma cells. Understanding the underlying mechanisms of this activity is essential for further drug development and cancer treatment .
- Hybrid compounds containing 1,2,4-triazole (like MFCD09028281) have been evaluated for cytotoxicity. These compounds exhibit varying levels of activity against tumor cell lines. For instance, IC50 values for MCF-7 and HCT-116 cells range from 15.6 to 39.8 µM and 23.9 to 41.8 µM, respectively .
- MFCD09028281 derivatives have been studied for their extensive hydrogen bonding interactions. These interactions contribute to complex 3D networks, leading to high density, insensitivity, and thermal stability. Such properties are valuable in materials science and crystal engineering .
- Novel 1,2,4-triazole derivatives, including MFCD09028281, have been designed and synthesized. Many of these compounds exhibit proper selectivity against cancer cell lines, making them potential candidates for targeted therapies .
- MFCD09028281 can serve as a linker in 2D hybrid MOFs. These MOFs find applications in drug delivery, catalysis, and gas storage due to their tunable structures and properties .
Coordination Polymers and Luminescent Sensing
Antitumor Activity
Cytotoxicity Studies
Hydrogen-Bonded Networks
Selective Compounds Against Cancer Cells
Metal-Organic Frameworks (MOFs)
Mechanism of Action
properties
IUPAC Name |
3-[4-(1,2,4-triazol-4-yl)phenyl]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c15-11(16)6-3-9-1-4-10(5-2-9)14-7-12-13-8-14/h1-2,4-5,7-8H,3,6H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYKWSABIJJQOFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)O)N2C=NN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401249322 | |
Record name | 4-(4H-1,2,4-Triazol-4-yl)benzenepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401249322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(4H-1,2,4-triazol-4-yl)phenyl]propanoic acid | |
CAS RN |
924861-83-6 | |
Record name | 4-(4H-1,2,4-Triazol-4-yl)benzenepropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=924861-83-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4H-1,2,4-Triazol-4-yl)benzenepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401249322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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